
Ethyl Oleate: A Comprehensive Physicochemical
and Application Guide for Pharmaceutical

Sciences

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Ethyl Oleate

Cat. No.: B029561 Get Quote

Introduction: Beyond an Excipient, A Functional
Enabler in Drug Formulation
Ethyl oleate, the ester of oleic acid and ethanol, presents as a colorless to pale yellow, oily

liquid.[1][2][3] While often categorized as an oleaginous vehicle or solvent, its utility in

pharmaceutical development extends far beyond that of a simple inactive ingredient.[4][5] Its

unique combination of physicochemical properties, including its low viscosity compared to fixed

oils and its excellent solvent capacity for lipophilic compounds, positions it as a critical enabler

for various drug delivery systems.[4][6] This technical guide provides an in-depth exploration of

the core physicochemical properties of ethyl oleate, standardized methodologies for their

characterization, and insights into its application in modern drug formulation.

Core Physicochemical Properties of Ethyl Oleate
A thorough understanding of the physicochemical properties of ethyl oleate is paramount for

its effective and safe use in pharmaceutical formulations. These properties dictate its behavior

as a solvent, its stability, and its suitability for various administration routes.

Identification and General Characteristics
Chemical Name: (Z)-9-Octadecenoic acid, ethyl ester[2]
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CAS Registry Number: 111-62-6[7]

Molecular Formula: C₂₀H₃₈O₂[8]

Molecular Weight: 310.51 g/mol [8]

Appearance: Colorless to light yellow, mobile, oily liquid[1][2]

Odor: Slight, but not rancid[2]

Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of

pharmaceutical-grade ethyl oleate. These values are critical for formulation development,

quality control, and ensuring batch-to-batch consistency.

Property Value Units Temperature (°C)

Density 0.87 g/cm³ 25

0.866–0.874 g/cm³ 20

Boiling Point 216–218 °C at 15 mmHg

Melting Point -32 °C

Viscosity (Dynamic) 3.9 mPa·s (cP) 25

Viscosity (Kinematic) >5.15 mm²/s (cSt)

Refractive Index 1.451 20

1.443–1.450

Flash Point >113 °C

Solubility in Water Insoluble

Data compiled from multiple sources.[1][2][8][9][10][11][12]

Analytical Methodologies for Quality Control

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

http://www.uspbpep.com/usp29/v29240/usp29nf24s0_c831.html
https://doi.usp.org/USPNF/USPNF_M99620_02_01.html
https://doi.usp.org/USPNF/USPNF_M99620_02_01.html
https://pubmed.ncbi.nlm.nih.gov/16503243/
http://ftp.uspbpep.com/v29240/usp29nf24s0_c841.html
http://ftp.uspbpep.com/v29240/usp29nf24s0_c841.html
https://www.benchchem.com/product/b029561?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16503243/
http://ftp.uspbpep.com/v29240/usp29nf24s0_c841.html
https://doi.usp.org/USPNF/USPNF_M99620_02_01.html
https://nazhco.com/wp-content/uploads/2021/04/D445.pdf
https://www.uspnf.com/notices/general-chapter-viscosity-reference-corrections-monographs
https://rudolphresearch.com/pt-br/meeting-usp-chapter-831-temperate-validation-requirements-for-refractometers/
http://www.newdruginfo.com/pharmacopeia/usp28/v28230/usp28nf23s0_c841.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure the identity, purity, and quality of ethyl oleate for pharmaceutical use, a series of

standardized analytical tests are employed. The following section details the principles and

provides step-by-step protocols for these essential evaluations.

Workflow for Ethyl Oleate Quality Assessment
The following diagram illustrates a typical workflow for the quality assessment of a batch of

ethyl oleate.
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3. Purity & Assay
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Caption: Quality control workflow for ethyl oleate.

Experimental Protocols
Principle: This method determines the specific gravity, and by extension, the density of a liquid

by comparing the weight of a precise volume of the sample to the weight of an equal volume of

a reference substance (water).[2][12]
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Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance

Water bath maintained at 25°C (±0.2°C)

Thermometer

Procedure:

Calibration:

Thoroughly clean and dry the pycnometer.

Weigh the empty pycnometer with its stopper.

Fill the pycnometer with recently boiled and cooled purified water, ensuring no air bubbles

are present.

Place the pycnometer in the water bath for 30 minutes to equilibrate to 25°C.

Insert the stopper, allowing excess water to escape through the capillary.

Dry the exterior of the pycnometer and weigh it.

Calculate the weight of the water.

Sample Measurement:

Empty and dry the pycnometer.

Fill the pycnometer with the ethyl oleate sample.

Equilibrate to 25°C in the water bath for 30 minutes.

Insert the stopper, wipe the exterior, and weigh.
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Calculate the weight of the ethyl oleate sample.

Calculation:

Specific Gravity = (Weight of ethyl oleate) / (Weight of water)

Density (g/cm³) = Specific Gravity × Density of water at 25°C (approx. 0.997 g/cm³)

Principle: This method measures the kinematic viscosity of a liquid by determining the time it

takes for a fixed volume of the liquid to flow under gravity through a calibrated glass capillary

viscometer.[6]

Apparatus:

Calibrated capillary viscometer (e.g., Ostwald or Ubbelohde type)

Viscometer bath maintained at a constant temperature (e.g., 25°C ±0.1°C)

Stopwatch

Procedure:

Preparation:

Select a clean, dry viscometer where the flow time will be not less than 200 seconds.

Filter the ethyl oleate sample if it contains particulate matter.

Measurement:

Introduce the ethyl oleate sample into the viscometer.

Place the viscometer in the constant-temperature bath and allow it to equilibrate for at

least 30 minutes.

Using suction or pressure, draw the liquid up through the capillary to a point above the

upper timing mark.
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Release the suction/pressure and measure the time it takes for the meniscus to pass from

the upper to the lower timing mark.

Repeat the measurement at least twice.

Calculation:

Kinematic Viscosity (mm²/s or cSt) = C × t

Where:

C = Calibration constant of the viscometer (in mm²/s²)

t = Average flow time (in seconds)

Principle: The refractive index is the ratio of the velocity of light in a vacuum to its velocity in the

substance. It is a characteristic property that can be used for identification and to assess purity.

[7][8]

Apparatus:

Abbé refractometer with a light source (sodium D line)

Constant temperature water bath (e.g., 20°C ±0.2°C)

Procedure:

Calibration:

Calibrate the refractometer using a standard of known refractive index (e.g., distilled

water).

Measurement:

Ensure the prisms of the refractometer are clean and dry.

Apply a few drops of the ethyl oleate sample to the surface of the lower prism.

Close the prisms and allow the sample to equilibrate to the set temperature.
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Adjust the instrument to bring the dividing line between the light and dark fields into sharp

focus at the intersection of the crosshairs.

Read the refractive index from the scale.

Principle: Gas chromatography separates volatile compounds based on their partitioning

between a gaseous mobile phase and a liquid or solid stationary phase. A Flame Ionization

Detector (FID) is commonly used for the quantification of organic compounds like ethyl oleate.

[5][13]

Apparatus:

Gas chromatograph equipped with an FID

Capillary column suitable for fatty acid ester analysis (e.g., a polar stationary phase)

Data acquisition system

Procedure:

Chromatographic Conditions (Typical):

Column: e.g., Fused silica capillary column (30 m x 0.25 mm) coated with a polyethylene

glycol stationary phase.

Carrier Gas: Helium or Nitrogen.

Injector Temperature: 250°C.

Detector Temperature: 275°C.

Oven Temperature Program: An initial temperature held for a short period, followed by a

temperature ramp to a final temperature.

Injection Volume: 1 µL.

Sample Preparation:
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Prepare a solution of ethyl oleate in a suitable solvent (e.g., hexane or chloroform).

Prepare a standard solution of high-purity ethyl oleate at a known concentration.

Analysis:

Inject the standard solution to determine the retention time and response factor.

Inject the sample solution.

Identify the ethyl oleate peak in the sample chromatogram by comparing its retention time

to that of the standard.

Calculate the purity or assay by comparing the peak area of the ethyl oleate in the

sample to that of the standard.

Applications in Pharmaceutical Formulations
Ethyl oleate's favorable physicochemical properties make it a versatile excipient in a variety of

pharmaceutical formulations.

Role of Ethyl Oleate in Drug Delivery
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Caption: Applications and benefits of ethyl oleate in drug delivery.

Ethyl oleate is particularly valued as a solvent and vehicle for parenteral drug administration,

especially for intramuscular injections of lipophilic drugs such as steroids and hormones.[6][14]

For instance, it is used in compounding pharmacies for the preparation of progesterone

injections.[6] Its lower viscosity compared to fixed oils like peanut oil or sesame oil can lead to

less pain upon injection.[6]

Furthermore, ethyl oleate is utilized in the development of:

Topical and transdermal formulations, where it can act as a penetration enhancer.[5]

Self-microemulsifying drug delivery systems (SMEDDS) for oral administration, which can

improve the solubility and bioavailability of poorly water-soluble drugs.[5][11]

Biodegradable microcapsules for subdermal implantation.[4]

Stability and Storage
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Ethyl oleate is susceptible to oxidation upon exposure to air, which can lead to an increase in

its peroxide value and a darkening of its color.[2][15] To ensure its stability and extend its shelf

life, it should be stored in well-filled, airtight containers, protected from light, in a cool, dry place.

[2][6] The inclusion of antioxidants, such as butylated hydroxyanisole (BHA), butylated

hydroxytoluene (BHT), and propyl gallate, is a common practice to inhibit oxidation.[2][15] For

parenteral preparations, ethyl oleate can be sterilized by heating at 150°C for one hour.[2][15]

Safety and Toxicological Profile
Ethyl oleate is generally considered to be of low toxicity and causes minimal tissue irritation.[2]

[6] It is regulated by the U.S. Food and Drug Administration (FDA) as a food additive.[1][4] It is

important to note that ethyl oleate is a fatty acid ethyl ester (FAEE) that is formed in the body

after the ingestion of ethanol.[1][4] Some research has suggested that FAEEs may be

mediators of ethanol-induced organ damage.[1] However, orally ingested ethyl oleate is

rapidly degraded in the digestive tract.[1][4]

Conclusion
Ethyl oleate is a high-value excipient in pharmaceutical sciences, offering significant

advantages in the formulation of lipophilic drugs. Its well-defined physicochemical properties,

coupled with established analytical methods for its quality control, provide formulators with a

reliable and functional component for a range of drug delivery systems. A comprehensive

understanding of its properties, as outlined in this guide, is essential for leveraging its full

potential in the development of safe and effective medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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